Cas no 2138072-11-2 (2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid)

• Product Name: 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid
• CAS No: 2138072-11-2
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6405941
• PubChem ID: 165874560
• Update Time: 2025-10-31

2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid
• EN300-1139134
• 2138072-11-2
• 2-methyl-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]propanoic acid

• Inchi： 1S/C11H18N2O2/c1-7(2)9-8(6-13(5)12-9)11(3,4)10(14)15/h6-7H,1-5H3,(H,14,15)
• InChI Key： LHIVNVNTXQVDDV-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CN(C)N=C1C(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid

Comprehensive Overview of 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 2138072-11-2)

The compound 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 2138072-11-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and a propanoic acid moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for heterocyclic compounds like 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid has surged due to their role in developing small-molecule inhibitors and biodegradable pesticides. This compound's CAS No. 2138072-11-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science. Its structural complexity also positions it as a candidate for computational chemistry studies, where researchers model its interactions with biological targets.

One of the most discussed topics in the scientific community is the compound's potential as a building block for next-generation therapeutics. With the rise of AI-driven drug design, molecules like 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid are being screened for enzyme inhibition and receptor modulation. Its lipophilic properties and hydrogen-bonding capacity make it a promising scaffold for optimizing pharmacokinetic profiles.

From an industrial perspective, the synthesis of CAS No. 2138072-11-2 involves green chemistry principles, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and climate action. Manufacturers are increasingly adopting flow chemistry techniques to produce such compounds at scale, addressing the growing demand for high-purity intermediates.

Another area of interest is the compound's potential in agrochemical formulations. As farmers seek eco-friendly alternatives to traditional pesticides, derivatives of 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid are being tested for their pest resistance and low environmental persistence. Regulatory agencies are also evaluating its safety profile, ensuring compliance with REACH and EPA guidelines.

In summary, 2-methyl-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 2138072-11-2) represents a convergence of scientific innovation and industrial applicability. Its multifaceted role in life sciences and sustainable technology underscores its importance in addressing contemporary challenges. Future research will likely explore its structure-activity relationships and commercial viability, solidifying its place in the chemical landscape.